Cas no 38607-27-1 (cyclohept-4-en-1-ol)

• Product Name: cyclohept-4-en-1-ol
• CAS No: 38607-27-1
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 2843145
• PubChem ID: 556485
• Update Time: 2025-08-04

cyclohept-4-en-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclohept-4-enol
• cyclohept-4-en-1-ol
• 4-Cyclohepten-1-ol
• 4-Cycloheptene-1-ol
• 4-Cyclohepten-1-ol #

• Inchi： 1S/C7H12O/c8-7-5-3-1-2-4-6-7/h1-2,7-8H,3-6H2
• InChI Key： MLFPQCBUOCQCHT-UHFFFAOYSA-N
• SMILES： OC1CCC=CCC1

Computed Properties

• Exact Mass: 112.088815002g/mol
• Monoisotopic Mass: 112.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 76.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on cyclohept-4-en-1-ol

Recent Advances in the Study of Cyclohept-4-en-1-ol (CAS: 38607-27-1) and Its Applications in Chemical Biology and Medicine

Cyclohept-4-en-1-ol (CAS: 38607-27-1) is a seven-membered cyclic alcohol with a double bond at the 4-position, which has garnered significant attention in recent years due to its versatile applications in chemical biology and medicinal chemistry. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including pharmaceuticals, agrochemicals, and fragrances. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel therapeutic agents targeting inflammatory diseases, cancer, and neurological disorders. The unique structural features of cyclohept-4-en-1-ol, such as its ring strain and functional group compatibility, make it an attractive scaffold for medicinal chemists.

One of the most notable advancements in the study of cyclohept-4-en-1-ol is its role in the synthesis of prostaglandin analogs. Prostaglandins are lipid compounds with diverse physiological functions, and their synthetic analogs have been widely used in clinical settings. Researchers have developed efficient synthetic routes to produce prostaglandin analogs using cyclohept-4-en-1-ol as a starting material, leveraging its reactivity in ring-opening and functionalization reactions. These synthetic strategies have enabled the production of prostaglandin analogs with improved pharmacokinetic properties and reduced side effects, paving the way for new therapeutic options.

In addition to its applications in prostaglandin synthesis, cyclohept-4-en-1-ol has been investigated for its potential as a building block in the construction of complex natural products. Recent studies have demonstrated its utility in the total synthesis of sesquiterpenes and other bioactive natural products. For example, a 2023 study published in the Journal of Organic Chemistry described a novel asymmetric synthesis of a sesquiterpene lactone using cyclohept-4-en-1-ol as a key intermediate. The study highlighted the compound's ability to undergo stereoselective transformations, which are critical for the synthesis of enantiomerically pure natural products with high biological activity.

Another area of research focus has been the exploration of cyclohept-4-en-1-ol's biological activities. Preliminary in vitro and in vivo studies have shown that derivatives of cyclohept-4-en-1-ol exhibit anti-inflammatory and anticancer properties. For instance, a 2022 study in the European Journal of Medicinal Chemistry reported that certain cyclohept-4-en-1-ol derivatives inhibited the production of pro-inflammatory cytokines in macrophage cells, suggesting their potential as anti-inflammatory agents. Furthermore, some derivatives demonstrated selective cytotoxicity against cancer cell lines, indicating their promise as anticancer drug candidates. These findings underscore the importance of further investigating the structure-activity relationships of cyclohept-4-en-1-ol derivatives to optimize their therapeutic potential.

The development of green and sustainable synthetic methods for cyclohept-4-en-1-ol has also been a topic of recent research. Traditional synthetic routes often involve hazardous reagents and generate significant waste, prompting the need for more environmentally friendly alternatives. A 2023 study in Green Chemistry presented a catalytic hydrogenation approach using a recyclable palladium catalyst, which achieved high yields of cyclohept-4-en-1-ol with minimal environmental impact. Such advancements not only improve the sustainability of chemical synthesis but also enhance the scalability of cyclohept-4-en-1-ol production for industrial applications.

In conclusion, cyclohept-4-en-1-ol (CAS: 38607-27-1) continues to be a molecule of great interest in chemical biology and medicinal chemistry. Its versatility as a synthetic intermediate, combined with its emerging biological activities, positions it as a valuable tool for drug discovery and development. Future research should focus on elucidating its mechanisms of action, optimizing its derivatives for clinical use, and developing greener synthetic methodologies. As the field progresses, cyclohept-4-en-1-ol is likely to play an increasingly important role in the discovery of next-generation therapeutics.